Cas no 53337-81-8 (4(1H)-Pyridazinone, 3,6-dichloro-)

• Product Name: 4(1H)-Pyridazinone, 3,6-dichloro-
• CAS No: 53337-81-8
• MF: C₄H₂Cl₂N₂O
• MW: 164.977478504181
• CID: 938337
• PubChem ID: 76018
• Update Time: 2025-11-02

4(1H)-Pyridazinone, 3,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridazinone, 3,6-dichloro-
• 4(1H)-Pyridazinone, 3,6-dichloro-
• AKOS015850272
• 3,6-Dichloropyridazin-4-ol
• 4-Pyridazinol, 3,6-dichloro-
• J-511396
• EINECS 220-477-0
• SCHEMBL10321593
• 3,6-dichloro-1H-pyridazin-4-one
• CS-0097969
• AS-37828
• NS00028368
• A850773
• 3,6-Dichloro-4(1h)-pyridazinone
• 3,6-Dichloropyridazin-4(1H)-one
• SY045542
• AMY24925
• 53337-81-8
• MFCD04971276
• 2779-81-9
• DTXSID60182114
• 3,6-Dichloro-4-hydroxypyridazine
• DB-028310
• DB-193610
• EN300-122918
• 4-hydroxy-3,6-dichloropyridazine
• 3,6-dichloro-4-pyridazinol
• AKOS005266547
• AC-907/34115005

• MDL： MFCD04971276
• Inchi： 1S/C4H2Cl2N2O/c5-3-1-2(9)4(6)8-7-3/h1H,(H,7,9)
• InChI Key： UZRZWRDICWBWBA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=NN1)Cl)=O

Computed Properties

• Exact Mass: 163.9544181g/mol
• Monoisotopic Mass: 163.9544181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 4(1H)-Pyridazinone, 3,6-dichloro-

3,6-Dichloro-4(1H)-Pyridazinone (CAS No. 53337-81-8): Properties, Applications, and Market Insights

3,6-Dichloro-4(1H)-Pyridazinone (CAS No. 53337-81-8) is a heterocyclic organic compound belonging to the pyridazinone family. This white to off-white crystalline powder has gained significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure. With a molecular formula of C₄H₂Cl₂N₂O and molecular weight of 164.98 g/mol, this compound serves as a crucial intermediate in various synthetic pathways.

The compound's 3,6-dichloro substitution pattern on the pyridazinone core makes it particularly valuable for creating derivatives with biological activity. Researchers frequently search for "pyridazinone derivatives synthesis" and "3,6-dichloro-4(1H)-pyridazinone applications" as this scaffold shows promise in drug discovery. Recent studies highlight its potential in developing novel cardiovascular agents and anti-inflammatory compounds, aligning with current healthcare trends toward targeted therapies.

In the agrochemical sector, 3,6-Dichloro-4(1H)-Pyridazinone derivatives are being explored for their herbicidal and fungicidal properties. With growing global concerns about "sustainable crop protection" and "eco-friendly pesticides," this compound's derivatives offer potential solutions. The agricultural industry shows increasing interest in "pyridazinone-based agrochemicals" as alternatives to traditional chemicals, particularly for resistance management in major crops.

The synthesis of 3,6-Dichloro-4(1H)-Pyridazinone typically involves chlorination reactions of pyridazinone precursors. Process optimization remains an active research area, with many scientists investigating "green chemistry approaches for pyridazinone synthesis." The compound's moderate solubility in organic solvents (while being poorly soluble in water) makes it suitable for various formulation developments, a topic frequently searched as "pyridazinone formulation techniques."

Market analysis indicates steady growth in demand for pyridazinone intermediates, driven by pharmaceutical and agrochemical applications. The global market for such heterocyclic compounds is projected to expand significantly, particularly in Asia-Pacific regions where "specialty chemical manufacturing" is rapidly developing. Current searches for "CAS 53337-81-8 suppliers" and "high purity 3,6-dichloro-4(1H)-pyridazinone" reflect this growing industrial interest.

From a regulatory perspective, 3,6-Dichloro-4(1H)-Pyridazinone requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers consistently search for "pyridazinone compound safety data" and "53337-81-8 handling precautions," emphasizing the importance of material safety documentation in chemical research and production.

Recent patent analyses reveal increasing innovation around pyridazinone derivatives, particularly in medicinal chemistry. Pharmaceutical companies are actively investigating this scaffold for "kinase inhibitor development" and "metabolic disease treatments," two of the most searched therapeutic areas in current drug discovery. The compound's versatility allows for diverse structural modifications, making it valuable for structure-activity relationship studies.

Environmental fate studies of 3,6-Dichloro-4(1H)-Pyridazinone and its derivatives have gained attention amid growing "green chemistry" initiatives. Researchers are examining biodegradation pathways and ecotoxicological profiles, responding to industry demands for "environmentally benign chemical intermediates." These studies help position the compound as a sustainable choice for various applications.

Analytical methods for 3,6-Dichloro-4(1H)-Pyridazinone characterization continue to evolve, with HPLC and LC-MS being the most common techniques. Quality control remains paramount, as evidenced by frequent searches for "pyridazinone purity analysis" and "53337-81-8 spectroscopic data." Advanced characterization techniques like X-ray crystallography provide valuable structural insights for derivative design.

The future outlook for 3,6-Dichloro-4(1H)-Pyridazinone appears promising, with potential expansions into materials science and electronics applications. Emerging research explores its use in "organic electronic materials" and "coordination chemistry," areas gaining traction in scientific literature. As interdisciplinary applications grow, so does interest in "multifunctional pyridazinone compounds" across various technological sectors.